Cas no 2034452-24-7 (4-methyl-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide)

• Product Name: 4-methyl-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide
• CAS No: 2034452-24-7
• MF: C₁₅H₁₅N₃OS₂
• MW: 317.4291
• CID: 5354064
• Update Time: 2025-05-19

4-methyl-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]thiophene-2-carboxamide
• 4-methyl-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)thiophene-2-carboxamide
• 4-methyl-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide

• Inchi： 1S/C15H15N3OS2/c1-11-8-14(21-9-11)15(19)16-4-6-18-5-2-13(17-18)12-3-7-20-10-12/h2-3,5,7-10H,4,6H2,1H3,(H,16,19)
• InChI Key： SJYVKTLFIILILW-UHFFFAOYSA-N
• SMILES： S1C([H])=C(C([H])([H])[H])C([H])=C1C(N([H])C([H])([H])C([H])([H])N1C([H])=C([H])C(C2=C([H])SC([H])=C2[H])=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• XLogP3: 2.9
• Topological Polar Surface Area: 103

Additional information on 4-methyl-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide

4-methyl-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide (CAS No. 2034452-24-7): A Comprehensive Overview

4-methyl-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide (CAS No. 2034452-24-7) is a specialized organic compound that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure combining thiophene and pyrazole moieties, exhibits promising potential for various applications. Its thiophene-2-carboxamide backbone and pyrazole ring make it a valuable candidate for drug discovery and development.

The molecular formula of 4-methyl-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide is C₁₆H₁₇N₃O₁S₂, with a molecular weight of approximately 331.45 g/mol. The compound's structure features a thiophene ring substituted with a methyl group at the 4-position and a carboxamide group at the 2-position. The pyrazole ring is further functionalized with a thiophen-3-yl group, enhancing its electronic properties and potential for interactions with biological targets.

One of the key areas of interest for 4-methyl-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide is its potential role in the development of novel therapeutic agents. Researchers have explored its applicability in targeting specific enzymes or receptors, particularly in the context of inflammation and metabolic disorders. The thiophene and pyrazole rings are known to contribute to the compound's ability to modulate biological pathways, making it a subject of ongoing studies.

In addition to its pharmaceutical potential, 4-methyl-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide has also been investigated for its use in material science. The thiophene moiety, in particular, is valued for its conductive properties, which could be leveraged in the development of organic electronic devices. This dual applicability underscores the versatility of this compound in both biomedical and technological fields.

The synthesis of 4-methyl-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers have optimized these methods to achieve high yields and purity, ensuring the compound's suitability for further applications. The CAS No. 2034452-24-7 serves as a unique identifier, facilitating its procurement and use in scientific studies.

Recent advancements in computational chemistry have further illuminated the properties of 4-methyl-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide. Molecular docking studies, for instance, have predicted its binding affinity for various protein targets, providing insights into its mechanism of action. These findings are instrumental in guiding future experimental work and optimizing the compound's therapeutic potential.

The growing demand for innovative chemical entities in drug discovery has positioned 4-methyl-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide as a compound of significant interest. Its unique structural features and functional groups make it a promising scaffold for the design of new bioactive molecules. As research continues, the compound's full range of applications and benefits is expected to become even more apparent.

For researchers and industry professionals seeking detailed information on 4-methyl-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide, the CAS No. 2034452-24-7 provides a reliable reference. The compound's synthesis, properties, and potential uses are well-documented in scientific literature, offering a solid foundation for further exploration. Its relevance in contemporary chemistry and pharmacology ensures its continued prominence in academic and industrial research.

In summary, 4-methyl-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide represents a fascinating example of modern chemical innovation. Its combination of thiophene and pyrazole functionalities, along with its diverse applications, makes it a valuable subject of study. As the scientific community delves deeper into its properties and uses, this compound is poised to play a pivotal role in advancing both medicinal and material sciences.